Cas no 852062-17-0 (3-Fluoro-5-(trifluoromethyl)pyridin-2-amine)
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. The presence of both fluorine and trifluoromethyl groups enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. The compound’s high purity and well-defined reactivity profile facilitate its use in cross-coupling reactions and heterocyclic functionalization. Its compatibility with modern synthetic methodologies, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, underscores its versatility in medicinal chemistry applications. This compound is particularly useful for developing novel therapeutics and crop protection agents.
852062-17-0 structure
Product Name:3-Fluoro-5-(trifluoromethyl)pyridin-2-amine
CAS No:852062-17-0
MF:C6H4F4N2
MW:180.102974891663
MDL:MFCD10699117
CID:68998
PubChem ID:25067349
Update Time:2025-10-19
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-fluoro-5-trifluoromethylpyridine
- 2-Amino-3-fluoro-5-(trifluoromethyl)pyridine
- 3-fluoro-5-(trifluoromethyl)pyridin-2-amine
- 3-fluoro-5-trifluoromethylpyridin-2-amine
- HAVVQRHBCUBQGG-UHFFFAOYSA-N
- SBB089626
- BBL104110
- PC5457
- STL557925
- FCH920276
- VP11226
- AB62559
- AX8168819
- 3-fluoro-5-(trifluoromethyl)-2-pyridylamine
- Y4250
- 062A170
- 3-Fluoro-5-(trifluoromethyl)-2-pyridinamine (ACI)
- MFCD10699117
- J-512518
- DB-076279
- AKOS005063716
- DTXSID30648636
- CS-W017227
- PS-6704
- H11427
- 852062-17-0
- SCHEMBL119201
- 3-Fluoro-5-(trifluoromethyl)pyridin-2-amine
-
- MDL: MFCD10699117
- Inchi: 1S/C6H4F4N2/c7-4-1-3(6(8,9)10)2-12-5(4)11/h1-2H,(H2,11,12)
- InChI Key: HAVVQRHBCUBQGG-UHFFFAOYSA-N
- SMILES: FC1C(N)=NC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 180.03100
- Monoisotopic Mass: 180.03106078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 1.5
Experimental Properties
- Melting Point: 64-68℃
- PSA: 38.91000
- LogP: 2.40290
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-KN699-200mg |
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine |
852062-17-0 | 97% | 200mg |
¥110.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-KN699-1g |
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine |
852062-17-0 | 97% | 1g |
¥270.0 | 2022-02-28 | |
| TRC | A578630-100mg |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine |
852062-17-0 | 100mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A578630-500mg |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine |
852062-17-0 | 500mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A578630-1g |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine |
852062-17-0 | 1g |
$ 185.00 | 2022-06-08 | ||
| Chemenu | CM175505-10g |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine |
852062-17-0 | 95% | 10g |
$297 | 2021-08-05 | |
| abcr | AB264428-250 mg |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; . |
852062-17-0 | 97% | 250MG |
€73.10 | 2022-06-11 | |
| abcr | AB264428-1 g |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; . |
852062-17-0 | 97% | 1g |
€89.20 | 2022-06-11 | |
| abcr | AB264428-5 g |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; . |
852062-17-0 | 97% | 5g |
€159.30 | 2022-06-11 | |
| abcr | AB264428-25 g |
2-Amino-3-fluoro-5-(trifluoromethyl)pyridine, 97%; . |
852062-17-0 | 97% | 25g |
€448.40 | 2022-06-11 |
3-Fluoro-5-(trifluoromethyl)pyridin-2-amine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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